![molecular formula C8H13NO4S B6224269 3a-(methoxymethyl)-hexahydro-1lambda6-pyrrolo[1,2-b][1,2]thiazole-1,1,3-trione CAS No. 2334476-91-2](/img/no-structure.png)
3a-(methoxymethyl)-hexahydro-1lambda6-pyrrolo[1,2-b][1,2]thiazole-1,1,3-trione
Overview
Description
3a-(Methoxymethyl)-hexahydro-1lambda6-pyrrolo[1,2-b][1,2]thiazole-1,1,3-trione, commonly known as MMHT, is a synthetic compound that has been found to have a wide range of potential applications in scientific research. This compound has been studied extensively in the last few years due to its unique properties that make it well-suited for use in a variety of experiments.
Mechanism of Action
The mechanism of action of MMHT is not yet fully understood. However, it is believed that the compound binds to a variety of proteins and other biomolecules, and this binding is thought to be responsible for its various biological effects. Additionally, MMHT is known to interact with a variety of enzymes, which may be responsible for its effects on cellular metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of MMHT have been studied extensively in recent years. It has been found to have a variety of effects on the body, including the regulation of various hormones, the regulation of cellular metabolism, and the inhibition of certain enzymes. Additionally, MMHT has been found to have an anti-inflammatory effect, and it has been used to treat a variety of conditions, including asthma, allergies, and arthritis.
Advantages and Limitations for Lab Experiments
The advantages of using MMHT in laboratory experiments include its availability, its stability, and its low toxicity. Additionally, MMHT is relatively easy to synthesize and has been found to be highly effective in a variety of experiments. However, there are some limitations to using MMHT in laboratory experiments, including its relatively expensive cost and the fact that it is not water-soluble.
Future Directions
There are a number of potential future directions for research involving MMHT. One potential direction is to further study the biochemical and physiological effects of this compound. Additionally, further research could be done to investigate the mechanism of action of MMHT and to determine how it interacts with various proteins and other biomolecules. Finally, further research could also be done to investigate the potential therapeutic uses of MMHT, as well as to identify any potential side effects.
Synthesis Methods
The synthesis of MMHT is a multi-step process that involves the use of a variety of organic and inorganic reagents. The first step involves the reaction of a thiophene derivative with a polyhalogenated compound in the presence of a base to form the desired product. This is followed by the addition of a nitrile and a methyl ester to the reaction mixture. The final step involves the addition of a reducing agent such as sodium borohydride to reduce the nitrile and methyl ester to the desired product.
Scientific Research Applications
MMHT has a variety of potential applications in scientific research. It has been found to have potential applications in the field of biochemistry, as it has been used to study the interactions between proteins and other biomolecules. Additionally, MMHT has been used to study the effects of various drugs on cellular metabolism, as well as to study the effects of various hormones on the body. In addition, MMHT has been used to study the effects of various environmental toxins on living organisms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3a-(methoxymethyl)-hexahydro-1lambda6-pyrrolo[1,2-b][1,2]thiazole-1,1,3-trione involves the reaction of a substituted pyrrole with a thioamide followed by a cyclization reaction to form the desired compound.", "Starting Materials": [ "2,5-dimethoxytetrahydrofuran", "thiourea", "ethyl chloroformate", "sodium hydride", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(methoxymethyl)-1,4-dimethoxy-2,5-dihydro-1lambda6-pyrrole", "a. Dissolve 2,5-dimethoxytetrahydrofuran in dry THF and add sodium hydride.", "b. Add ethyl chloroformate dropwise and stir for 30 minutes.", "c. Add methanol and stir for 1 hour.", "d. Add thiourea and stir for 2 hours.", "e. Add water and extract with ethyl acetate.", "f. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the product.", "Step 2: Synthesis of 3a-(methoxymethyl)-hexahydro-1lambda6-pyrrolo[1,2-b][1,2]thiazole-1,1,3-trione", "a. Dissolve the product from step 1 in dry THF.", "b. Add sodium hydride and stir for 30 minutes.", "c. Add ethyl chloroformate dropwise and stir for 30 minutes.", "d. Add thiourea and stir for 2 hours.", "e. Add water and extract with ethyl acetate.", "f. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the product." ] } | |
CAS RN |
2334476-91-2 |
Product Name |
3a-(methoxymethyl)-hexahydro-1lambda6-pyrrolo[1,2-b][1,2]thiazole-1,1,3-trione |
Molecular Formula |
C8H13NO4S |
Molecular Weight |
219.3 |
Purity |
95 |
Origin of Product |
United States |
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